Cas no 2171322-32-8 (2-(2S)-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpyrrolidin-2-ylacetic acid)

• Product Name: 2-(2S)-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpyrrolidin-2-ylacetic acid
• CAS No: 2171322-32-8
• MF: C₂₆H₃₀N₂O₅
• MW: 450.526807308197
• CID: 6217078
• PubChem ID: 165814480
• Update Time: 2025-05-23

2-(2S)-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpyrrolidin-2-ylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2S)-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpyrrolidin-2-ylacetic acid
• 2-[(2S)-1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanoyl]pyrrolidin-2-yl]acetic acid
• EN300-1473927
• 2171322-32-8

• Inchi： 1S/C26H30N2O5/c1-17(12-13-24(29)28-14-6-7-18(28)15-25(30)31)27-26(32)33-16-23-21-10-4-2-8-19(21)20-9-3-5-11-22(20)23/h2-5,8-11,17-18,23H,6-7,12-16H2,1H3,(H,27,32)(H,30,31)/t17?,18-/m0/s1
• InChI Key： ULAHASBEGMVIDK-ZVAWYAOSSA-N
• SMILES： O=C(CCC(C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CCC[C@H]1CC(=O)O

Computed Properties

• Exact Mass: 450.21547206g/mol
• Monoisotopic Mass: 450.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 691
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-(2S)-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpyrrolidin-2-ylacetic acid

Recent Advances in the Study of 2-(2S)-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpyrrolidin-2-ylacetic acid (CAS: 2171322-32-8)

The compound 2-(2S)-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpyrrolidin-2-ylacetic acid (CAS: 2171322-32-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, serves as a critical intermediate in the synthesis of peptide-based therapeutics and bioactive compounds. The presence of the fluorenylmethoxycarbonyl (Fmoc) protecting group enhances its utility in solid-phase peptide synthesis (SPPS), making it a valuable tool for researchers developing novel drug candidates.

Recent studies have focused on optimizing the synthesis and application of this compound. A 2023 publication in the *Journal of Medicinal Chemistry* detailed an improved synthetic route that increases yield and purity while reducing byproducts. The study highlighted the compound's role in the development of protease inhibitors, particularly those targeting viral enzymes. Additionally, its compatibility with automated peptide synthesizers has been demonstrated, further streamlining its use in high-throughput drug discovery pipelines.

In the context of drug delivery, researchers have explored the potential of 2-(2S)-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpyrrolidin-2-ylacetic acid as a linker molecule for conjugating therapeutic peptides to nanoparticles. A 2024 study published in *Bioconjugate Chemistry* reported enhanced stability and targeted delivery of anticancer peptides when using this compound as a linker. The findings suggest that its structural flexibility and biocompatibility make it an ideal candidate for advanced drug delivery systems.

Further investigations into the pharmacokinetic properties of derivatives of this compound are underway. Preliminary data from a collaborative study between academic and industrial researchers indicate improved metabolic stability and reduced toxicity profiles, paving the way for its incorporation into next-generation therapeutics. These advancements underscore the compound's versatility and its growing importance in the pharmaceutical industry.

In conclusion, 2-(2S)-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpyrrolidin-2-ylacetic acid (CAS: 2171322-32-8) continues to be a focal point of innovation in chemical biology. Its applications span from peptide synthesis to drug delivery, with ongoing research promising to unlock new therapeutic possibilities. As the field progresses, this compound is expected to play an increasingly vital role in the development of novel treatments for a range of diseases.